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Compound of Interest

Compound Name: 2-Ethylcyclohexanol

Cat. No.: B1581418 Get Quote

An In-depth Technical Guide to 2-
Ethylcyclohexanol
This technical guide provides a comprehensive overview of the physical and chemical

properties of 2-Ethylcyclohexanol, tailored for researchers, scientists, and professionals in

drug development.

Chemical Identity and Physical Properties
2-Ethylcyclohexanol is a cyclic alcohol with an ethyl substituent. It exists as a mixture of cis

and trans isomers. Its fundamental properties are summarized below.
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Property Value Source

CAS Number 3760-20-1 [1][2][3][4]

Molecular Formula C8H16O [1][2][3][4]

Molecular Weight 128.21 g/mol [1][2][5]

Appearance
Colorless to almost colorless

clear liquid or solid
[1][4]

Boiling Point 175.0 °C at 760 mmHg [6]

74 - 79 °C at 12-16 hPa [4]

Melting Point 19.68 °C (estimate) [2][4]

Density 0.906 g/mL at 25 °C [4]

0.9214 g/cm³ at 20 °C [2]

Refractive Index n20/D 1.464

Flash Point 68 °C (closed cup) [4]

logP (Octanol/Water Partition

Coefficient)
2.583 [4]

pKa 15.33 ± 0.40 (Predicted) [1]

Solubility
While specific quantitative data for 2-Ethylcyclohexanol's solubility is not readily available in

the search results, general principles for similar alcohols like 2-ethylhexanol can be applied. It

is expected to be poorly soluble in water due to its significant hydrocarbon structure but should

be soluble in most organic solvents.[7]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of 2-
Ethylcyclohexanol.
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Spectrum Type Data Availability

1H NMR Available

13C NMR Available

IR Available

Mass Spectrum Available

Note: While the existence of this data is confirmed[8], the actual spectra were not provided in

the search results and would typically be obtained from spectral databases. A general

interpretation of the expected IR spectrum for an alcohol would show a strong, broad O-H

stretching absorption around 3300-3600 cm⁻¹ and a C-O stretching absorption near 1050

cm⁻¹.[9]

Chemical Properties and Reactivity
2-Ethylcyclohexanol undergoes typical reactions of a secondary alcohol, including oxidation

and esterification.

4.1. Oxidation

Oxidation of 2-Ethylcyclohexanol yields 2-ethylcyclohexanone. This reaction is a standard

transformation in organic synthesis.

4.2. Esterification

Esterification of 2-Ethylcyclohexanol with a carboxylic acid or an acid derivative, such as

acetic anhydride, produces the corresponding ester. This reaction is often catalyzed by an acid.

Experimental Protocols
Detailed experimental protocols for the synthesis and key reactions of 2-Ethylcyclohexanol
are outlined below. These are representative procedures based on general organic chemistry

principles.

5.1. Synthesis of 2-Ethylcyclohexanol
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A common method for the synthesis of 2-Ethylcyclohexanol is the hydrogenation of 2-

ethylphenol.

Reaction: Catalytic hydrogenation of 2-ethylphenol.

Reagents and Equipment:

2-ethylphenol

Hydrogen gas (H₂)

Catalyst (e.g., Palladium on carbon, Pd/C)

Solvent (e.g., ethanol)

High-pressure reactor (autoclave)

Standard laboratory glassware for workup and purification

Procedure:

In a high-pressure reactor, dissolve 2-ethylphenol in a suitable solvent like ethanol.

Add a catalytic amount of Pd/C.

Seal the reactor and purge with nitrogen, followed by hydrogen gas.

Pressurize the reactor with hydrogen to the desired pressure.

Heat the reaction mixture to the appropriate temperature and stir until the reaction is

complete (monitored by TLC or GC).

Cool the reactor, vent the hydrogen, and filter the reaction mixture to remove the catalyst.

Remove the solvent under reduced pressure.

Purify the crude product by distillation to obtain 2-Ethylcyclohexanol.

5.2. Oxidation to 2-Ethylcyclohexanone
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Reaction: Oxidation of 2-Ethylcyclohexanol.

Reagents and Equipment:

2-Ethylcyclohexanol

Oxidizing agent (e.g., Pyridinium chlorochromate (PCC), or a Jones oxidation using

chromium trioxide in sulfuric acid and acetone)

Anhydrous dichloromethane (for PCC oxidation) or acetone (for Jones oxidation)

Standard laboratory glassware for reaction, workup, and purification

Procedure (using PCC):

In a round-bottom flask, suspend PCC in anhydrous dichloromethane.

To this suspension, add a solution of 2-Ethylcyclohexanol in anhydrous dichloromethane

dropwise with stirring.

Stir the mixture at room temperature until the reaction is complete (monitored by TLC).

Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of

silica gel to remove the chromium salts.

Wash the silica gel pad with additional diethyl ether.

Combine the organic filtrates and remove the solvent under reduced pressure.

Purify the resulting crude 2-ethylcyclohexanone by distillation or column chromatography.

5.3. Esterification with Acetic Anhydride

Reaction: Formation of 2-ethylcyclohexyl acetate.

Reagents and Equipment:

2-Ethylcyclohexanol
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Acetic anhydride

Acid catalyst (e.g., concentrated sulfuric acid) or a base catalyst (e.g., pyridine)

Standard laboratory glassware for reaction, workup, and purification

Procedure (Acid-catalyzed):

In a round-bottom flask, combine 2-Ethylcyclohexanol and acetic anhydride.

Add a catalytic amount of concentrated sulfuric acid dropwise.

Heat the mixture under reflux for a specified time, monitoring the reaction by TLC.

After cooling, slowly pour the reaction mixture into a separatory funnel containing cold

water.

Extract the aqueous layer with an organic solvent (e.g., diethyl ether).

Wash the combined organic layers with a saturated sodium bicarbonate solution to

neutralize the acid, followed by brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter and remove the solvent under reduced pressure.

Purify the crude ester by distillation.

Visualizations
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Caption: Experimental workflow for the oxidation of 2-Ethylcyclohexanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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